Cas no 1342602-90-7 (2,4-Difluoro-benzenebutanol)

• Product Name: 2,4-Difluoro-benzenebutanol
• CAS No: 1342602-90-7
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• MDL: MFCD20340712
• CID: 5303658
• Update Time: 2025-05-22

2,4-Difluoro-benzenebutanol Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-benzenebutanol
• Benzenebutanol, 2,4-difluoro-
• 4-(2,4-Difluorophenyl)butan-1-ol

• MDL： MFCD20340712
• Inchi： 1S/C10H12F2O/c11-9-5-4-8(10(12)7-9)3-1-2-6-13/h4-5,7,13H,1-3,6H2
• InChI Key： NXXWFZXJWVLEHE-UHFFFAOYSA-N
• SMILES： C1(CCCCO)=CC=C(F)C=C1F

Additional information on 2,4-Difluoro-benzenebutanol

2,4-Difluoro-benzenebutanol: A Comprehensive Overview

2,4-Difluoro-benzenebutanol (CAS No: 1342602-90-7) is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring a benzene ring substituted with two fluorine atoms at the 2 and 4 positions and a butanol chain, exhibits a range of interesting properties that make it valuable for both academic research and industrial applications.

Recent studies have highlighted the potential of 2,4-difluoro-benzenebutanol in the development of advanced materials, particularly in the realm of polymer science. Researchers have explored its ability to serve as a building block for synthesizing high-performance polymers with tailored mechanical and thermal properties. The fluorine substituents on the benzene ring contribute to enhanced chemical stability and resistance to environmental factors, making this compound an ideal candidate for applications in harsh conditions.

In addition to its role in polymer synthesis, 2,4-difluoro-benzenebutanol has also been investigated for its potential in pharmaceutical research. The compound's structure allows for the creation of bioactive molecules with specific pharmacokinetic profiles. Recent findings suggest that derivatives of this compound may exhibit promising anti-inflammatory and antioxidant activities, opening new avenues for drug development.

The synthesis of 2,4-difluoro-benzenebutanol has been optimized through innovative chemical methodologies. By leveraging modern catalytic systems and green chemistry principles, researchers have achieved higher yields and reduced environmental impact during the production process. These advancements not only enhance the feasibility of large-scale production but also align with global sustainability goals.

From an environmental perspective, 2,4-difluoro-benzenebutanol has shown promise in pollution control technologies. Its ability to act as a sorbent for hazardous substances in water systems has been explored in recent studies. The compound's hydrophobic nature and high surface area make it effective in adsorbing organic pollutants, offering a sustainable solution for water treatment applications.

In conclusion, 2,4-difluoro-benzenebutanol (CAS No: 1342602-90-7) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of next-generation materials and technologies.